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A Bifunctional Approach to Cellular Reprogramming
NICE-01, also known as AP1867-PEG2-JQ1, is a novel bifunctional small molecule designed to

induce the translocation of cytosolic proteins into the nucleus. This technology, termed Nuclear

Import and Control of Expression (NICE), leverages the principles of chemical-induced

proximity to co-opt the cell's natural transport machinery. By simultaneously binding a cytosolic

protein of interest and a resident nuclear protein, NICE-01 effectively "carries" the cytosolic

target into the nuclear compartment. This targeted relocalization opens new avenues for

therapeutic intervention and cellular engineering, allowing for the potential modulation of gene

expression and other nuclear processes.[1][2][3][4]

The core of the NICE-01 molecule is a heterobifunctional compound composed of two key

ligands joined by a flexible linker. One ligand is (+)-JQ1, a well-characterized inhibitor of the

BET family of bromodomain proteins, with a high affinity for BRD4, a protein predominantly

localized in the nucleus. The other ligand is AP1867, which binds with high affinity to a

specifically engineered mutant of the FKBP12 protein, FKBPF36V. By genetically tagging a

cytosolic protein of interest with the FKBPF36V domain, NICE-01 can specifically recognize

and bind this target. The polyethylene glycol (PEG2) linker provides the necessary flexibility for
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the ternary complex—comprising the tagged cytosolic protein, NICE-01, and the nuclear BRD4

protein—to form efficiently.

Mechanism of Action: A Step-by-Step Analysis
The mechanism of action of NICE-01 can be dissected into a series of coordinated events that

culminate in the nuclear accumulation of the target cytosolic protein.

Binding to Target Proteins: In the cellular environment, NICE-01, being cell-permeable, can

freely diffuse across the plasma membrane. In the cytosol, the AP1867 moiety of NICE-01
binds to the FKBPF36V-tagged protein of interest. Concurrently, the JQ1 moiety of NICE-01
can bind to nuclear BRD4.

Formation of a Ternary Complex: The dual binding capabilities of NICE-01 facilitate the

formation of a stable ternary complex, effectively linking the cytosolic target protein to the

nuclear BRD4 protein.[1][2][3][4]

Nuclear Import: The entire ternary complex is then transported into the nucleus. This process

is primarily driven by the strong nuclear localization signals inherent to BRD4, which is

actively imported into the nucleus through the nuclear pore complex.

Nuclear Accumulation: Once inside the nucleus, the high concentration of BRD4 and the

continuous import process lead to the accumulation of the FKBPF36V-tagged cytosolic

protein, effectively shifting its subcellular localization.

Signaling Pathway Diagram
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Caption: Mechanism of NICE-01 action.

Quantitative Data Summary
Parameter Value Target(s) Method

Binding Affinity (Kd)

AP1867 to FKBPF36V 94 pM FKBPF36V Not Specified

(+)-JQ1 to BRD4

(BD1)
~50 nM BRD4 Bromodomain 1

Isothermal Titration

Calorimetry

(+)-JQ1 to BRD4

(BD2)
~90 nM BRD4 Bromodomain 2

Isothermal Titration

Calorimetry

Effective

Concentration

NICE-01 for nuclear

import
100-500 nM

FKBPF36V-tagged

proteins
Live-cell imaging

Key Experimental Protocols
Cell Culture and Transfection
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Cell Lines: Human embryonic kidney 293T (HEK293T) cells and human bone osteosarcoma

U2OS cells are commonly used.

Culture Conditions: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM)

supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin, at 37°C in

a humidified atmosphere with 5% CO2.

Transfection: For transient expression of FKBPF36V-tagged proteins and fluorescently-

labeled BRD4, plasmids are transfected into cells using a suitable transfection reagent (e.g.,

Lipofectamine 3000) according to the manufacturer's protocol. Cells are typically analyzed

24-48 hours post-transfection.

Live-Cell Imaging for Nuclear Import Assay
Cell Seeding: Transfected cells are seeded onto glass-bottom dishes suitable for high-

resolution microscopy.

Imaging Setup: A confocal or widefield fluorescence microscope equipped with an

environmental chamber to maintain 37°C and 5% CO2 is used.

Treatment: Baseline images of the cells are acquired before the addition of NICE-01. NICE-
01, dissolved in a suitable solvent like DMSO, is then added to the cell culture medium at the

desired final concentration.

Time-Lapse Imaging: Images are captured at regular intervals (e.g., every 1-5 minutes) for a

duration of 1-3 hours to monitor the translocation of the fluorescently-tagged target protein

from the cytosol to the nucleus.

Image Analysis: The fluorescence intensity in the nucleus and cytosol is quantified over time

using image analysis software (e.g., ImageJ/Fiji). The ratio of nuclear to cytosolic

fluorescence is calculated to determine the extent and kinetics of nuclear import.

Experimental Workflow
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Caption: Workflow for NICE-01 nuclear import assay.
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Conclusion
The NICE-01 system represents a powerful tool for the precise spatial control of proteins within

living cells. Its mechanism, based on the induced proximity of a cytosolic target to a nuclear

carrier, is both elegant and effective. The ability to relocalize proteins to the nucleus on demand

has significant implications for basic research, allowing for the dissection of complex cellular

processes. Furthermore, the therapeutic potential of this technology is vast, offering a novel

strategy to correct protein mislocalization diseases and to engineer novel cellular functions for

therapeutic benefit. Further research will undoubtedly expand the repertoire of carrier proteins

and targetable cytosolic molecules, making the NICE technology a versatile platform for the

next generation of cellular therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10862022?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10862022?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

